1,3-Dicyclopropylmethyl xanthine

• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 1,3-bis(cyclopropylmethyl)-7H-purine-2,6-dione
• InChI: InChI=1S/C13H16N4O2/c18-12-10-11(15-7-14-10)16(5-8-1-2-8)13(19)17(12)6-9-3-4-9/h7-9H,1-6H2,(H,14,15)
• InChI Key: XAGQMRUTNXDJQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C3=C(C(=O)N(C2=O)CC4CC4)NC=N3

Description

1,3-Dicyclopropylmethyl xanthine is a useful research compound. Its molecular formula is C13H16N4O2 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3-Di-cyclopropylmethyl xanthine was prepared using an analogous procedure to that described in Chem. Berichte 88, 1306-1312, 1955: 20.2 g (0.0855 mol) of 1,3-dicyclopropylmethyl-6-amino-uracil was dissolved in 100 ml of formamide, then 5.9 g sodium nitrite was added and at 60° C. 13.4 ml formic acid was added slowly with stirring. After the colour had changed from yellow to violet, the mixture was heated up to 100° C. and 3.1 g of sodium dithionite (Na2S2O4) was added in small portions.